Butane

Specification

• Description: Butane is a colorless gas with a faint petroleum-like odor. For transportation it may be stenched. It is shipped as a liquefied gas under its vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air. Any leak can be either liquid or vapor. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. It is used as a fuel, an aerosol propellant, in cigarette lighters, and to make other chemicals.; Butane is a straight chain alkane composed of 4 carbon atoms. It has a role as a food propellant and a refrigerant. It is a gas molecular entity and an alkane.; Butane is a natural product found in Calendula officinalis and Stemona tuberosa with data available.; n-Butane is a hydrocarbon and one of two isomers of butane. Butanes are highly flammable, colorless, odorless, easily liquefied gases. They are components of gasoline and can also be used as refrigerants and propellants in aerosol sprays. Butane gas is sold bottled as a fuel for cooking and camping and is also found in cigarette lighters. Butane is a simple asphyxiant and commonly used substance of abuse that is responsible for a large number of "solvent related" deaths. (L1283, L1284)
• CAS No.: 106-97-8
• Molecular Formula: C4H10; CH3CH2CH2CH3
• Molecular Weight: 58.12 g/mol
• IUPAC Name: butane
• Standard InChI: InChI=1S/C4H10/c1-3-4-2/h3-4H2,1-2H3
• Standard InChI Key: IJDNQMDRQITEOD-UHFFFAOYSA-N
• SMILES: CCCC
• Canonical SMILES: CCCC
• Boiling Point: 31.1 °F at 760 mmHg (NTP, 1992); -0.50 °C; -0.5 °C; 31 °F
• Colorform: Colorless gas [Note: Shipped as a liquefied compressed gas. A liquid below 31 degrees F]
• Flash Point: -76 °F (NTP, 1992); -60 °C; Gas: -76 °F (-60 °C) (Closed cup); -76 °F; NA (Gas)
• Melting Point: -217.1 °F (NTP, 1992); -138.3 °C; -138 °C; -217 °F